![molecular formula C11H22N2O3 B7434576 3-[6-(Dimethylamino)hexanoylamino]propanoic acid](/img/structure/B7434576.png)
3-[6-(Dimethylamino)hexanoylamino]propanoic acid
Overview
Description
3-[6-(Dimethylamino)hexanoylamino]propanoic acid, also known as DMHPA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMHPA is a derivative of the naturally occurring amino acid, proline, and is known for its unique chemical structure and properties. In
Mechanism of Action
3-[6-(Dimethylamino)hexanoylamino]propanoic acid is known to inhibit the activity of the enzyme, prolyl oligopeptidase (POP), which is involved in various physiological processes, including the regulation of blood pressure and immune response. 3-[6-(Dimethylamino)hexanoylamino]propanoic acid binds to the active site of POP and prevents the cleavage of proline-containing peptides, leading to the accumulation of these peptides and subsequent biological effects.
Biochemical and Physiological Effects:
3-[6-(Dimethylamino)hexanoylamino]propanoic acid has been found to exhibit various biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and suppression of viral replication. 3-[6-(Dimethylamino)hexanoylamino]propanoic acid has also been shown to modulate the immune response and regulate blood pressure.
Advantages and Limitations for Lab Experiments
3-[6-(Dimethylamino)hexanoylamino]propanoic acid has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, 3-[6-(Dimethylamino)hexanoylamino]propanoic acid also has some limitations, including its low solubility in water and potential toxicity at high concentrations.
Future Directions
3-[6-(Dimethylamino)hexanoylamino]propanoic acid has several potential future directions for research, including the development of new drugs for the treatment of cancer, viral infections, and inflammatory diseases. 3-[6-(Dimethylamino)hexanoylamino]propanoic acid can also be used to synthesize new materials with unique properties, such as biodegradable polymers and nanoparticles. Further studies are needed to explore the full potential of 3-[6-(Dimethylamino)hexanoylamino]propanoic acid and its applications in various fields.
Conclusion:
In conclusion, 3-[6-(Dimethylamino)hexanoylamino]propanoic acid is a synthetic compound with unique chemical properties and potential applications in various fields. 3-[6-(Dimethylamino)hexanoylamino]propanoic acid has been extensively studied for its anti-cancer, anti-inflammatory, and anti-viral properties, as well as its ability to synthesize new materials. 3-[6-(Dimethylamino)hexanoylamino]propanoic acid has several advantages for lab experiments, but also has some limitations. Further studies are needed to explore the full potential of 3-[6-(Dimethylamino)hexanoylamino]propanoic acid and its applications in various fields.
Synthesis Methods
3-[6-(Dimethylamino)hexanoylamino]propanoic acid can be synthesized using various methods, including the reaction of proline with 6-bromohexanoyl chloride, followed by the reaction with dimethylamine. The reaction produces 3-[6-(Dimethylamino)hexanoylamino]propanoic acid as a white crystalline solid, which can be purified using various techniques such as column chromatography.
Scientific Research Applications
3-[6-(Dimethylamino)hexanoylamino]propanoic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. 3-[6-(Dimethylamino)hexanoylamino]propanoic acid has been found to exhibit anti-cancer, anti-inflammatory, and anti-viral properties, making it a potential candidate for drug development. 3-[6-(Dimethylamino)hexanoylamino]propanoic acid has also been used to synthesize various materials, including polymers and nanoparticles, due to its unique chemical properties.
properties
IUPAC Name |
3-[6-(dimethylamino)hexanoylamino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O3/c1-13(2)9-5-3-4-6-10(14)12-8-7-11(15)16/h3-9H2,1-2H3,(H,12,14)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYVFFZRDEPTYDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCCCC(=O)NCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[6-(Dimethylamino)hexanoylamino]propanoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[6-[[2-[4-(Hydroxymethyl)triazol-1-yl]acetyl]amino]hexanoylamino]propanoic acid](/img/structure/B7434495.png)
![3-(4-methyl-1H-benzimidazol-2-yl)-N-[(2R)-4-methyl-1-methylsulfonylpentan-2-yl]propanamide](/img/structure/B7434503.png)
![N-[(4-fluorophenyl)methoxy]-1-hydroxycyclopropane-1-carboxamide](/img/structure/B7434515.png)
![3-[6-[[3-(Dimethylamino)-3-oxopropanoyl]amino]hexanoylamino]propanoic acid](/img/structure/B7434520.png)
![3-[6-[[(1R,2S)-2-(2,2-dimethylpropyl)cyclopropanecarbonyl]amino]hexanoylamino]propanoic acid](/img/structure/B7434527.png)
![4-(benzimidazol-1-yl)-N-methyl-N-[2-(methylsulfamoyl)ethyl]benzamide](/img/structure/B7434529.png)
![Methyl 2-hydroxy-2-[1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl]acetate](/img/structure/B7434531.png)
![5-[1-(2,4-difluoro-3-hydroxybenzoyl)piperidin-4-yl]-3H-1,3,4-oxadiazol-2-one](/img/structure/B7434533.png)
![2-benzyl-N-[4-(pyrimidin-2-ylamino)phenyl]-1,3-thiazole-4-carboxamide](/img/structure/B7434550.png)
![N-[3-[(2-fluorophenyl)methyl]-1,3-thiazol-2-ylidene]-1-methylbenzimidazole-5-carboxamide](/img/structure/B7434559.png)
![1-(4-cyanophenyl)-2,5-dimethyl-N-(1-methyl-8-oxa-1-azaspiro[4.5]decan-3-yl)pyrrole-3-carboxamide](/img/structure/B7434565.png)
![5-[1-(7-Ethyl-5-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-2-yl)piperidin-4-yl]-1,2-oxazol-3-one](/img/structure/B7434566.png)
![N-ethyl-4-[[2-[4-fluoro-4-(hydroxymethyl)piperidin-1-yl]-2-oxoacetyl]amino]-3-methylbenzamide](/img/structure/B7434578.png)
![Methyl 6-[(5-benzyl-1-methylimidazol-2-yl)methylamino]-2-methylpyridine-3-carboxylate](/img/structure/B7434582.png)